Cas no 1114915-40-0 (3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1114915-40-0
• MF: C₂₃H₂₂N₄OS
• MW: 402.511983394623
• CID: 5387706
• Update Time: 2025-07-09

3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-5-[[6-(3,4-dimethylphenyl)pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C23H22N4OS/c1-14-5-7-18(11-16(14)3)20-9-10-22(26-25-20)29-13-21-24-23(27-28-21)19-8-6-15(2)17(4)12-19/h5-12H,13H2,1-4H3
• InChI Key： MWVJHWRTAFXLDF-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=C(C)C(C)=C3)C=C2)=NC(C2=CC=C(C)C(C)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Research Brief on 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS: 1114915-40-0)

Recent studies have highlighted the potential of 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS: 1114915-40-0) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and pyridazine moieties, has garnered attention for its potential applications in drug discovery and development. The compound's structural features suggest it may interact with specific biological targets, making it a candidate for further investigation in therapeutic contexts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and preliminary biological evaluation of this compound. The study demonstrated that 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine exhibits moderate inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The researchers employed a combination of computational docking and in vitro assays to elucidate the compound's binding affinity and selectivity, providing a foundation for future structure-activity relationship (SAR) studies.

Another significant development was reported in a 2024 preprint on bioRxiv, where the compound was investigated for its potential as an antimicrobial agent. The study revealed that 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine displayed activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. A 2023 review in Expert Opinion on Drug Discovery noted that while 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine shows potential, its solubility and metabolic stability need improvement for clinical applicability. Current research efforts are focused on derivatization strategies to enhance these properties without compromising its biological activity.

In conclusion, 3-(3,4-dimethylphenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS: 1114915-40-0) represents a versatile scaffold with multiple therapeutic possibilities. Ongoing studies aim to refine its pharmacological profile and explore its mechanisms of action in greater detail, positioning it as a compound of significant interest in the chemical biology and pharmaceutical research communities.